Cas no 2306271-61-2 (1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid)

1-(Methylsulfonylmethyl)pyrazole-4-carboxylic acid is a versatile heterocyclic compound featuring both a pyrazole core and a methylsulfonylmethyl substituent, offering unique reactivity and functional group compatibility. The carboxylic acid moiety enhances its utility as a building block in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structural features enable facile derivatization, making it valuable for the development of bioactive molecules. The methylsulfonyl group contributes to improved solubility and stability, while the pyrazole ring provides a rigid scaffold for molecular design. This compound is well-suited for coupling reactions, metal-catalyzed transformations, and the synthesis of complex heterocycles, underscoring its importance in medicinal and materials chemistry.
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid structure
2306271-61-2 structure
Product Name:1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
CAS No:2306271-61-2
MF:C6H8N2O4S
MW:204.203720092773
CID:5290190
Update Time:2026-03-10

1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 1-[(methylsulfonyl)methyl]-
    • 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
    • Inchi: 1S/C6H8N2O4S/c1-13(11,12)4-8-3-5(2-7-8)6(9)10/h2-3H,4H2,1H3,(H,9,10)
    • InChI Key: MNSDGQZAFSBZFP-UHFFFAOYSA-N
    • SMILES: N1(CS(C)(=O)=O)C=C(C(O)=O)C=N1

1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9770-100MG
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
2306271-61-2 95%
100MG
¥ 1,280.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9770-250MG
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
2306271-61-2 95%
250MG
¥ 2,052.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9770-500MG
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
2306271-61-2 95%
500MG
¥ 3,418.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9770-1G
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
2306271-61-2 95%
1g
¥ 5,121.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9770-5G
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
2306271-61-2 95%
5g
¥ 15,364.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9770-10G
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
2306271-61-2 95%
10g
¥ 25,608.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9770-100mg
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
2306271-61-2 95%
100mg
¥1280.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9770-250mg
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
2306271-61-2 95%
250mg
¥2052.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9770-500mg
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
2306271-61-2 95%
500mg
¥3419.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9770-1g
1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid
2306271-61-2 95%
1g
¥5121.0 2024-04-22

Additional information on 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid

Introduction to 1-(Methylsulfonylmethyl)pyrazole-4-carboxylic Acid (CAS No. 2306271-61-2)

1-(Methylsulfonylmethyl)pyrazole-4-carboxylic acid (CAS No. 2306271-61-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a methylsulfonylmethyl group and a carboxylic acid moiety. The pyrazole ring, known for its biological activity and pharmacological properties, serves as a key scaffold in many bioactive molecules. The presence of the methylsulfonylmethyl group adds to the compound's reactivity and stability, making it an attractive candidate for further investigation.

Recent studies have highlighted the multifaceted biological activities of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid is in the field of cancer research. Preclinical studies have shown that this compound exhibits potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid has also been explored for its potential neuroprotective effects. Research indicates that this compound can reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid involves several well-established chemical reactions. One common synthetic route starts with the reaction of 4-pyrazolecarboxylic acid with methyl methanesulfonate to form the desired product. This method provides high yields and purity, making it suitable for large-scale production.

To further enhance the therapeutic potential of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid, researchers are exploring various prodrug strategies. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. By designing prodrugs of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid, scientists aim to improve its pharmacokinetic properties, such as solubility, stability, and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic benefits will be more rigorously assessed.

In conclusion, 1-(methylsulfonylmethyl)pyrazole-4-carboxylic acid (CAS No. 2306271-61-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and multifaceted biological activities make it an exciting target for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd